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Solubility and Preparation

The following table summarizes the available quantitative solubility data for Phosphoramidon Disodium

Salt. The free acid form of phosphoramidon (CAS 36357-77-4) is also available, but the disodium salt is

generally preferred for experimental use due to its enhanced water solubility and stability [1].

Solvent Solubility Concentration Notes

DMSO [2] 100 mg/mL 169.64 mM Suitable for in vitro stock solutions.

Water [2] 100 mg/mL 169.64 mM Direct dissolution possible for the disodium salt.

For in vivo studies, the search results provide several validated formulations for creating a working solution

[2]:

Homogeneous Suspension: Can be prepared in 0.5% carboxymethyl cellulose (CMC-Na) at a
concentration of ≥5 mg/mL.

Clear Solution (Formulation 1): 5% DMSO + 40% PEG300 + 5% Tween-80 + 50% double-distilled
water. This can achieve a concentration of 5.150 mg/mL (8.74 mM).

Clear Solution (Formulation 2): 5% DMSO + 95% Corn oil. This can achieve a concentration of
0.625 mg/mL (1.06 mM).
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It is recommended to use these mixed solutions immediately for optimal results [2].

Experimental Protocols and Applications

Phosphoramidon is a potent inhibitor of several zinc metalloproteases. The table below outlines its reported

half-maximal inhibitory concentration (IC50) values for different enzyme targets.

Enzyme Target
Reported IC50
Value

Reference

Neutral Endopeptidase (NEP) [2] [1] 0.034 μM Selleckchem /
MedChemExpress

Endothelin-Converting Enzyme (ECE) [2]
[1]

3.5 μM Selleckchem /
MedChemExpress

Endothelin-Converting Enzyme-2 (ECE-2)
[3]

4 nM ScienceDirect Topics

Angiotensin-Converting Enzyme (ACE) [2]
[1]

78 μM Selleckchem /
MedChemExpress

Thermolysin [1] 0.4 μg/mL MedChemExpress

The following experimental workflows, derived from research publications, illustrate how phosphoramidon

is used to study enzyme function.
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In vivo protocol for studying ECE activity [4]
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Carotid Body or Cell Membranes
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In vitro protocol for measuring ECE inhibition [5] [4]

Stability Considerations and Best Practices

While the search results confirm that phosphoramidon disodium salt has enhanced stability and can be

shipped at room temperature [2] [1], they do not provide specific data on its shelf life in solution or under

various storage conditions (e.g., pH, temperature, freeze-thaw cycles).

Given the lack of specific stability data, it is strongly advisable to follow these general best practices for

handling phosphoramidon in a research setting:

Prepare Fresh Solutions: Given the recommendation to use in vivo formulations immediately [2],

preparing fresh stock solutions for critical experiments is the most reliable approach.
Follow Supplier Guidance: Adhere to the storage conditions recommended on the product

datasheet from your supplier. Typically, powders are stored desiccated at -20°C or below.
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Conduct Empirical Testing: For long-term projects, you can establish stability in your specific buffer

system by aliquoting the solution, storing it under your intended conditions (e.g., -20°C or -80°C), and
testing inhibitory activity in a functional assay over time.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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